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Compound of Interest

Compound Name: 3-Methyl-5-vinylpyridine

Cat. No.: B1300887

3-Methyl-5-vinylpyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available, experimentally validated data on 3-Methyl-5-vinylpyridine
(CAS: 51961-51-4) is limited. This guide consolidates available information, including predicted
properties from chemical suppliers and extrapolated methodologies from structurally similar
compounds. All experimental protocols should be considered as starting points and require
optimization.

Core Chemical Properties and Structure

3-Methyl-5-vinylpyridine, also known as 3-ethenyl-5-methylpyridine, is a substituted pyridine
with the molecular formula CsHoN.[1][2] Its chemical structure consists of a pyridine ring
substituted with a methyl group at the 3-position and a vinyl group at the 5-position.

Structure:

Caption: Chemical structure of 3-Methyl-5-vinylpyridine.

Quantitative Data

The following table summarizes the available quantitative data for 3-Methyl-5-vinylpyridine. It
is important to note that most of these values are predicted and have not been experimentally
verified in published literature.
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Property Value Source
Molecular Formula CsHoN [1112]
Molecular Weight 119.16 g/mol [1][2]
CAS Number 51961-51-4 [3]
Predicted Boiling Point 188.4 +9.0 °C

Predicted Density 0.954 + 0.06 g/cm3

Predicted pKa 5.15+£0.20

Experimental Protocols

Detailed, validated experimental protocols for the synthesis and analysis of 3-Methyl-5-
vinylpyridine are not readily available. The following methodologies are proposed based on
general organic chemistry principles and established procedures for analogous substituted
pyridines.

Proposed Synthesis Workflow

A potential synthetic route to 3-Methyl-5-vinylpyridine could involve a multi-step process
starting from simpler precursors, followed by the introduction of the vinyl group. A possible,
though not experimentally confirmed, pathway is outlined below.
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Starting Materials Step 1: Oxidation Step 2: Wittig Reaction

3,5-Lutidine ittt off et e —»‘ 5-Methylpyridine-3-carbaldehyde }7 Olehnlsynthesis #| 3-Methyl-5-vinylpyridine
Oxidizing Agent (e.g., SeOz2) Methyltriphenylphosphonium bromide, Strong Base (e.g., n-BuLi)

J Synthesized 3-Methyl-5-vinylpyridine {

Gas Chromatography-Mass Spectrometry (GC-MS) ‘

High-Performance Liquid Chromatography (HPLC) ‘

Nuclear Magnetic Resonance (NMR) Spectroscopy Fourier-Transform Infrared (FTIR) Spectroscopy

Structural Elucidation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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